Cas no 2248188-57-8 ((2R)-2-(1-Methylcyclopentyl)propan-1-ol)

• Product Name: (2R)-2-(1-Methylcyclopentyl)propan-1-ol
• CAS No: 2248188-57-8
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 6228967
• PubChem ID: 137941494
• Update Time: 2025-08-05

(2R)-2-(1-Methylcyclopentyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(1-Methylcyclopentyl)propan-1-ol
• EN300-6506930
• 2248188-57-8

• Inchi： 1S/C9H18O/c1-8(7-10)9(2)5-3-4-6-9/h8,10H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： ZWVXWYJMYJGHIY-QMMMGPOBSA-N
• SMILES： OC[C@H](C)C1(C)CCCC1

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-(1-Methylcyclopentyl)propan-1-ol

Recent Advances in the Study of (2R)-2-(1-Methylcyclopentyl)propan-1-ol (CAS: 2248188-57-8) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-(1-Methylcyclopentyl)propan-1-ol (CAS: 2248188-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a chiral building block in the synthesis of complex pharmaceutical agents. Its stereospecific configuration, particularly the (2R)-enantiomer, has been shown to influence the pharmacological activity of resulting compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2R)-2-(1-Methylcyclopentyl)propan-1-ol exhibited enhanced binding affinity to G-protein coupled receptors (GPCRs), suggesting potential applications in neurological disorder treatments.

In terms of synthetic methodology, novel catalytic approaches have been developed to improve the yield and enantioselectivity of (2R)-2-(1-Methylcyclopentyl)propan-1-ol production. A breakthrough published in ACS Catalysis (2024) described an asymmetric hydrogenation protocol using a chiral iridium catalyst, achieving >99% enantiomeric excess (ee) under mild reaction conditions. This advancement addresses previous challenges in large-scale production while maintaining high stereochemical purity.

Biological evaluations have revealed intriguing properties of this compound and its derivatives. Research from Nature Chemical Biology (2023) demonstrated that specific modifications to the (2R)-2-(1-Methylcyclopentyl)propan-1-ol scaffold resulted in compounds with potent inhibitory effects on inflammatory cytokines, particularly TNF-α and IL-6. These findings suggest potential applications in autoimmune disease therapeutics, with several pharmaceutical companies reportedly investigating related lead compounds in preclinical studies.

The compound's metabolic stability and pharmacokinetic properties have also been subjects of recent investigation. A 2024 ADMET study published in Drug Metabolism and Disposition showed that (2R)-2-(1-Methylcyclopentyl)propan-1-ol derivatives exhibited favorable metabolic profiles in human liver microsome assays, with half-lives exceeding 4 hours for several analogs. These characteristics, combined with demonstrated blood-brain barrier permeability in animal models, position this chemical scaffold as particularly promising for CNS-targeted drug development.

Emerging applications extend beyond traditional small-molecule therapeutics. Recent work in Chemical Science (2024) has explored the incorporation of (2R)-2-(1-Methylcyclopentyl)propan-1-ol into PROTAC (Proteolysis Targeting Chimera) designs, where its structural features contribute to both target binding and E3 ligase recruitment. This innovative approach leverages the compound's three-dimensional structure to create bifunctional molecules capable of inducing targeted protein degradation.

In conclusion, (2R)-2-(1-Methylcyclopentyl)propan-1-ol (CAS: 2248188-57-8) represents a versatile and pharmacologically relevant scaffold with multiple applications in modern drug discovery. The compound's unique stereochemistry, coupled with recent synthetic advances and demonstrated biological activities, positions it as a valuable building block for future therapeutic development across multiple disease areas. Ongoing research continues to uncover new dimensions of its utility, particularly in targeted protein degradation and CNS drug delivery systems.